Cas no 103573-39-3 ((S)-1-(4-Methoxybenzyl)-1,2,3,4,5,6,7,8-octahydroisoquinoline Acetate Salt)

• Product Name: (S)-1-(4-Methoxybenzyl)-1,2,3,4,5,6,7,8-octahydroisoquinoline Acetate Salt
• CAS No: 103573-39-3
• MF: C₁₉H₂₇NO₃
• MW: 317.422585725784
• CID: 5069094
• Update Time: 2025-10-25

(S)-1-(4-Methoxybenzyl)-1,2,3,4,5,6,7,8-octahydroisoquinoline Acetate Salt Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Methoxybenzyl)-1,2,3,4,5,6,7,8-octahydroisoquinoline acetate
• Acetic acid;(1S)-1-[(4-methoxyphenyl)methyl]-1,2,3,4,5,6,7,8-octahydroisoquinoline
• (S)-1-(4-Methoxybenzyl)-1,2,3,4,5,6,7,8-octahydroisoquinoline Acetate Salt

• Inchi： 1S/C17H23NO.C2H4O2/c1-19-15-8-6-13(7-9-15)12-17-16-5-3-2-4-14(16)10-11-18-17;1-2(3)4/h6-9,17-18H,2-5,10-12H2,1H3;1H3,(H,3,4)/t17-;/m0./s1
• InChI Key： NKMQWSHIZGWFCW-LMOVPXPDSA-N
• SMILES： O(C)C1C=CC(=CC=1)C[C@H]1C2CCCCC=2CCN1.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 359
• Topological Polar Surface Area: 58.6

Additional information on (S)-1-(4-Methoxybenzyl)-1,2,3,4,5,6,7,8-octahydroisoquinoline Acetate Salt

Compound CAS No. 103573-39-3: (S)-1-(4-Methoxybenzyl)-1,2,3,4,5,6,7,8-octahydroisoquinoline Acetate Salt

The compound with CAS No. 103573-39-3, known as (S)-1-(4-Methoxybenzyl)-1,2,3,4,5,6,7,8-octahydroisoquinoline Acetate Salt, is a highly specialized chemical entity with significant potential in various scientific and pharmaceutical applications. This compound is characterized by its complex structure and stereochemistry, making it a subject of interest in both academic and industrial research.

The octahydroisoquinoline framework is a key structural element of this compound. Isoquinolines are heterocyclic aromatic compounds with a wide range of applications in drug discovery and organic synthesis. The 4-methoxybenzyl substituent adds further complexity to the molecule by introducing a methoxy group at the para position of the benzene ring. This substitution pattern is known to influence the compound's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the importance of stereochemistry in drug design. The (S) configuration of this compound plays a crucial role in determining its biological activity and selectivity. Stereoisomers often exhibit different pharmacological profiles due to their distinct spatial arrangements. In this case, the (S) configuration has been shown to enhance binding affinity to specific molecular targets.

The acetate salt form of this compound is particularly noteworthy. Acetate salts are commonly used in pharmaceuticals due to their ability to improve solubility and stability. This form ensures that the compound can be effectively formulated into various drug delivery systems while maintaining its bioactivity.

Research into this compound has focused on its potential as a lead molecule in drug development. Its unique structure suggests that it may have applications in treating conditions such as cancer and neurodegenerative diseases. For instance, studies have demonstrated that isoquinoline derivatives can inhibit certain enzymes associated with these diseases.

In addition to its therapeutic potential, this compound serves as a valuable tool in synthetic chemistry. The synthesis of such complex molecules requires advanced techniques and precision. Researchers have developed efficient methods for constructing the octahydroisoquinoline core and introducing the 4-methoxybenzyl group.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have provided insights into its interactions with biological targets at the atomic level. These findings are critical for optimizing its therapeutic potential and minimizing adverse effects.

The development of novel isoquinoline derivatives continues to be an active area of research. With its unique stereochemistry and functional groups, (S)-1-(4-Methoxybenzyl)-1,2,3,4,5,6,7,8-octahydroisoquinoline Acetate Salt represents a promising candidate for further exploration in both basic science and applied medicine.

In conclusion, CAS No. 103573-39-3 stands out as a significant chemical entity with diverse applications and research opportunities. Its intricate structure and stereochemical properties make it an ideal subject for advancing our understanding of complex molecules in health sciences.